Cas no 2260931-84-6 (2-(4-Chloro-5-methylpyrazol-1-yl)ethanamine;dihydrochloride)

• Product Name: 2-(4-Chloro-5-methylpyrazol-1-yl)ethanamine;dihydrochloride
• CAS No: 2260931-84-6
• MF: C₆H₁₂Cl₃N₃
• MW: 232.538578033447
• CID: 5862680
• PubChem ID: 137943375
• Update Time: 2025-10-28

2-(4-Chloro-5-methylpyrazol-1-yl)ethanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2260931-84-6
• 2-(4-chloro-5-methyl-1H-pyrazol-1-yl)ethan-1-amine dihydrochloride
• 2-(4-Chloro-5-methylpyrazol-1-yl)ethanamine;dihydrochloride
• EN300-6733867

• Inchi： 1S/C6H10ClN3.2ClH/c1-5-6(7)4-9-10(5)3-2-8;;/h4H,2-3,8H2,1H3;2*1H
• InChI Key： YPYNQAQHNNRNQM-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1C)CCN.Cl.Cl

Computed Properties

• Exact Mass: 231.009680g/mol
• Monoisotopic Mass: 231.009680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(4-Chloro-5-methylpyrazol-1-yl)ethanamine;dihydrochloride

Introduction to 2-(4-Chloro-5-methylpyrazol-1-yl)ethanamine Dihydrochloride (CAS No. 2260931-84-6)

2-(4-Chloro-5-methylpyrazol-1-yl)ethanamine dihydrochloride, identified by its CAS number 2260931-84-6, is a significant compound in the realm of pharmaceutical research and development. This compound belongs to the pyrazole class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro group at the 4-position and a methyl group at the 5-position of the pyrazole ring, contribute to its unique chemical properties and biological interactions.

The< strong> dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various laboratory and pharmaceutical applications. The dihydrochloride salt is particularly favored in medicinal chemistry due to its improved handling characteristics and compatibility with formulation processes.

In recent years, there has been growing interest in< strong>pyrazole derivatives as pharmacological agents. Pyrazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The< strong>4-chloro-5-methylpyrazol-1-yl moiety in this compound is known to enhance its binding affinity to biological targets, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of< strong>2-(4-Chloro-5-methylpyrazol-1-yl)ethanamine dihydrochloride is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel molecules with enhanced pharmacological profiles. For instance, studies have shown that derivatives of this compound exhibit significant activity against various disease-causing pathogens, including bacteria and viruses.

The< strong>CAS number 2260931-84-6 provides a unique identifier for this compound, ensuring accurate documentation and traceability in research and industrial settings. This standardized identification system is crucial for regulatory compliance and for facilitating global collaboration in scientific research.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of< strong>2-(4-Chloro-5-methylpyrazol-1-yl)ethanamine dihydrochloride with greater precision. Molecular modeling studies have revealed that the< strong>4-chloro and< strong>methyl substituents play critical roles in determining the compound's binding interactions with target enzymes and receptors. These insights have guided the design of more potent and selective analogs.

In clinical research,< strong>2-(4-Chloro-5-methylpyrazol-1-yl)ethanamine dihydrochloride has been investigated for its potential therapeutic effects in various diseases. Preliminary studies suggest that this compound may have applications in treating inflammatory disorders, infectious diseases, and even certain types of cancer. The ability of< strong/pyrazole derivatives to modulate multiple biological pathways makes them promising candidates for multifaceted therapeutic interventions.

The synthesis of< strong/2-(4-Chloro-5-methylpyrazol-1-yl)ethanamine dihydrochloride involves several well-established organic reactions, including nucleophilic substitution and condensation reactions. The chloro-substituted pyrazole ring is typically introduced through halogenation reactions, while the amine functionality is added via reductive amination or other amine coupling strategies. The final step involves converting the free base into its dihydrochloride salt to improve stability and solubility.

The< strong/pharmaceutical industry continues to invest heavily in developing new drugs based on< strong/pyrazole derivatives. The versatility of pyrazole scaffolds allows for the creation of compounds with tailored biological activities, making them ideal for addressing unmet medical needs. As research progresses, it is expected that more derivatives of< strong/2-(4-Chloro-5-methylpyrazol-1-yl)ethanamine dihydrochloride will enter clinical trials and eventually reach the market.

In conclusion, 2-(4-Chloro-5-methylpyrazol-1-y]ethanamine dihydrochloride (CAS No. 2260931-84-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in addressing various health challenges worldwide.